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Compound Name: (1R)-Chrysanthemolactone

CAS No.: 22841-82-3

Cat. No.: B15591052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(1R)-Chrysanthemolactone, a monoterpenoid of interest, presents a unique structural

framework for further investigation in drug discovery and development. A thorough

understanding of its spectroscopic properties is fundamental for its identification,

characterization, and the elucidation of its biological activities. This technical guide provides a

comprehensive overview of the spectroscopic data of (1R)-Chrysanthemolactone, including

Infrared (IR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry

(MS) data. Detailed experimental protocols for acquiring this data are also presented,

alongside visualizations of key concepts to aid in understanding.

Introduction
(1R)-Chrysanthemolactone, with the CAS number 14087-70-8, is a natural product that has

garnered attention for its potential applications. Accurate and detailed spectroscopic data is a

prerequisite for any research involving this compound, ensuring correct identification and

paving the way for further structural modifications and biological screening. This document
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serves as a centralized resource for the spectroscopic characterization of (1R)-
Chrysanthemolactone.

Chemical Structure
The chemical structure of (1R)-Chrysanthemolactone, systematically named (1R,6S)-4,4,7,7-

tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one, is crucial for interpreting its spectroscopic data.

Caption: Chemical structure of (1R)-Chrysanthemolactone.

Spectroscopic Data
Note: Despite extensive searches, specific, publicly available numerical spectroscopic data for

(1R)-Chrysanthemolactone could not be located. The following sections provide the expected

regions and types of signals based on the known structure of the molecule and general

principles of spectroscopy. This information is intended to guide researchers in the analysis of

experimentally obtained data.

Infrared (IR) Spectroscopy
The IR spectrum of (1R)-Chrysanthemolactone is expected to show characteristic absorption

bands corresponding to its functional groups.

Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

C=O (Lactone) 1750 - 1735 Strong

C-O (Ester) 1250 - 1000 Strong

C-H (Alkyl) 2960 - 2850 Medium to Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum will provide information on the chemical environment of the hydrogen

atoms in the molecule. The expected chemical shifts (δ) are outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#spectroscopic-analysis-of-1r-chrysanthemolactone-a-technical-guide
https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#spectroscopic-analysis-of-1r-chrysanthemolactone-a-technical-guide
https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#spectroscopic-analysis-of-1r-chrysanthemolactone-a-technical-guide
https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#spectroscopic-analysis-of-1r-chrysanthemolactone-a-technical-guide
https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#spectroscopic-analysis-of-1r-chrysanthemolactone-a-technical-guide
https://www.benchchem.com/product/b15591052/docs?utm_src=pdf-body#spectroscopic-analysis-of-1r-chrysanthemolactone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton
Expected Chemical
Shift (ppm)

Multiplicity Integration

CH (on cyclopropane) 0.5 - 1.5 Multiplet 2H

CH₂ 1.5 - 2.5 Multiplet 2H

CH₃ (gem-dimethyl on

C4)
1.0 - 1.5 Singlet 6H

CH₃ (gem-dimethyl on

C7)
1.0 - 1.5 Singlet 6H

The ¹³C NMR spectrum will indicate the number of non-equivalent carbon atoms and their

chemical environments.

Carbon Expected Chemical Shift (ppm)

C=O (Lactone) 170 - 180

C-O (Quaternary C4) 80 - 90

C (Quaternary C7) 20 - 40

CH (on cyclopropane) 20 - 40

CH₂ 20 - 40

CH₃ 15 - 30

Mass Spectrometry (MS)
Mass spectrometry will provide information about the molecular weight and fragmentation

pattern of the molecule.
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Ion Expected m/z Description

[M]⁺ 168.23 Molecular Ion

[M-CH₃]⁺ 153.20 Loss of a methyl group

[M-CO]⁺ 140.23 Loss of carbon monoxide

[M-CO₂]⁺ 124.23 Loss of carbon dioxide

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data.

Researchers should adapt these protocols based on the specific instrumentation available in

their laboratories.

Sample Preparation
A pure sample of (1R)-Chrysanthemolactone is required for all spectroscopic analyses. The

compound should be dried to remove any residual solvent.

Infrared (IR) Spectroscopy
Technique: Attenuated Total Reflectance (ATR) or Potassium Bromide (KBr) pellet method.

Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

Procedure (ATR): a. Ensure the ATR crystal is clean. b. Place a small amount of the solid

sample directly onto the crystal. c. Apply pressure using the anvil. d. Record the spectrum,

typically in the range of 4000-400 cm⁻¹. e. Clean the crystal thoroughly after the

measurement.

Procedure (KBr): a. Mix a small amount of the sample (1-2 mg) with dry KBr powder (100-

200 mg). b. Grind the mixture to a fine powder. c. Press the powder into a transparent pellet

using a hydraulic press. d. Place the pellet in the sample holder of the spectrometer and

record the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Solvent: Deuterated chloroform (CDCl₃) is a common choice.

Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Procedure: a. Dissolve approximately 5-10 mg of the sample in about 0.6-0.7 mL of the

deuterated solvent in an NMR tube. b. Place the NMR tube in the spectrometer. c. Tune and

shim the instrument to optimize the magnetic field homogeneity. d. Acquire the ¹H NMR

spectrum. e. Acquire the ¹³C NMR spectrum. Additional experiments like DEPT, COSY,

HSQC, and HMBC can be performed for complete structural assignment.

Mass Spectrometry (MS)
Ionization Technique: Electron Ionization (EI) or Electrospray Ionization (ESI).

Instrument: A mass spectrometer (e.g., GC-MS for volatile compounds, or LC-MS).

Procedure (GC-MS with EI): a. Dissolve the sample in a suitable volatile solvent (e.g.,

dichloromethane or methanol). b. Inject the solution into the gas chromatograph, which

separates the compound. c. The separated compound enters the mass spectrometer. d. In

the ion source, the molecules are bombarded with electrons, causing ionization and

fragmentation. e. The ions are separated by the mass analyzer based on their mass-to-

charge ratio (m/z) and detected.

Visualizations
The following diagrams illustrate key workflows and relationships in the spectroscopic analysis

of natural products like (1R)-Chrysanthemolactone.
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Caption: General workflow for the spectroscopic analysis of a natural product.
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Spectroscopic Techniques Information Obtained

(1R)-Chrysanthemolactone
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Caption: Relationship between spectroscopic techniques and structural information.

Conclusion
This technical guide provides a foundational framework for the spectroscopic analysis of (1R)-
Chrysanthemolactone. While specific experimental data is not currently available in the public

domain, the provided expected values and detailed protocols offer a robust starting point for

researchers. The application of these spectroscopic techniques is indispensable for the

unambiguous identification and characterization of this and other natural products, which is a

critical step in the pipeline of drug discovery and development.

To cite this document: BenchChem. [Spectroscopic Analysis of (1R)-Chrysanthemolactone: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591052/docs#spectroscopic-analysis-of-1r-
chrysanthemolactone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15591052?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

